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Sekikaic acid is a depside-type compound found in various lichens, such as Ramalina calicaris [1]. The

table below summarizes its known biological activities and physicochemical properties from available data.

Property/Aspect Description

Primary Known
Activities

Inhibitor of α-glucosidase and α-amylase; exhibits hypolipidemic, antioxidant,

and antidiabetic activities [1].

Reported
Mechanisms

Significantly reduces levels of low-density lipoprotein, total cholesterol, and

total glycerides; can lead to the regeneration of pancreatic β cells [1].

Structural Class Depside (a type of lichen polyphenol) [2] [3] [1].

Molecular Formula C₂₂H₂₆O₈ [1].

Molecular Weight 418.44 g/mol [1].

Amphipathic Helix Mimetics: Design and Applications

Amphipathic helix mimetics are synthetic compounds designed to inhibit protein-protein interactions (PPIs)

[4]. Their core function is to mimic the spatial arrangement of key side chains found on one face of an alpha-

helix, which is a common structural motif at protein interaction interfaces [5] [4].

The diagram below illustrates the general design strategy for these mimetics.
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Generalized workflow for the design of alpha-helix mimetic compounds.

These compounds are a prominent strategy in drug discovery because they can target PPIs that are often

considered "undruggable" by traditional small molecules [4]. Key aspects include:

Scaffold Diversity: Various scaffolds have been developed, including terphenyls, oligoamides, and
benzodiazepines, which project functional groups to mimic the helical pharmacophore [4].

Therapeutic Targets: They have been successfully developed against medically important PPIs,
such as p53/hDM2 (for cancer) and Bcl-2 family interactions (in apoptosis) [4].

Advantages Over Peptides: Unlike natural alpha-helices or peptide-based drugs, these mimetics
are typically small molecules, offering better metabolic stability, cell permeability, and oral

bioavailability [4].

Research Status and Suggested Directions

The search results do not indicate that sekikaic acid is recognized or used as an amphipathic helix mimetic.

Its documented biological activities appear to stem from its properties as an enzyme inhibitor and

antioxidant, rather than from mimicking a protein secondary structure.

To definitively explore a potential connection, you could:

Conduct a Structural Analysis: Compare the 3D structure of sekikaic acid with known
pharmacophores of helix mimetics to see if it can project side chains in a similar spatial orientation.
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Perform a Binding Assay: Test sekikaic acid in assays for well-known helix-mediated PPIs (e.g.,

Bcl-2/Bax, p53/MDM2) to see if it shows inhibitory activity.
Search Specialized Databases: Look in chemical biology and medicinal chemistry databases for

"sekikaic acid" in the context of "PPI inhibition" or "helix mimicry."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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